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Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248 Get Quote

Technical Support Center: Barium Chloride
Dihydrate
This technical support center provides troubleshooting guidance and frequently asked

questions concerning the effect of temperature on the solubility and reactions of barium
chloride dihydrate (BaCl₂·2H₂O). It is intended for researchers, scientists, and drug

development professionals.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving barium
chloride dihydrate and temperature variations.
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Issue Possible Cause(s) Troubleshooting Steps

Incomplete dissolution of

barium chloride dihydrate at a

specific temperature.

1. The solution has reached its

saturation point at that

temperature. 2. The stirring or

agitation is insufficient. 3. The

particle size of the crystals is

too large.

1. Refer to the solubility data

table below to ensure you are

not exceeding the solubility

limit. Increase the temperature

to dissolve more solute. 2.

Increase the stirring speed or

use a magnetic stirrer for more

effective agitation.[1] 3. Grind

the barium chloride dihydrate

crystals to a finer powder to

increase the surface area and

accelerate dissolution.[1]

Unexpected precipitation

occurs when mixing a barium

chloride solution with other

reagents.

1. The solution is

supersaturated and

precipitation is occurring due

to slight temperature

fluctuations or impurities. 2. A

reaction is forming an insoluble

barium salt (e.g., barium

sulfate, barium oxalate).[2][3]

1. Gently warm the solution to

redissolve the precipitate and

then allow it to cool slowly to

the desired temperature. 2.

Review the composition of

your reagents. If they contain

sulfate (SO₄²⁻) or oxalate

(C₂O₄²⁻) ions, precipitation of

barium sulfate or barium

oxalate will occur.[2][3]

Weight loss is observed when

heating barium chloride

dihydrate.

Barium chloride dihydrate is

losing its water of

crystallization. It begins to lose

water at temperatures above

55°C and becomes fully

anhydrous above 121°C.[2][3]

[4]

This is a normal thermal

decomposition reaction.[5] To

work with the anhydrous form,

heat the dihydrate at a

temperature above 121°C until

a constant weight is achieved.

Store the anhydrous salt in a

desiccator to prevent

rehydration as it is

hygroscopic.[1][6]

The pH of the barium chloride

solution is not neutral.

The solution should have a

neutral pH.[2] Any deviation

Use deionized or distilled water

to prepare your solutions. If the
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may be due to impurities in the

water or the salt itself.

issue persists, consider using

a fresh, high-purity batch of

barium chloride dihydrate.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of barium chloride dihydrate in water at different temperatures?

A1: The solubility of barium chloride dihydrate in water increases significantly with

temperature. The table below summarizes the solubility at various temperatures.

Temperature (°C) Solubility ( g/100 mL of H₂O)

0 31.2[2]

10 25 (anhydrous equivalent)[6]

20 35.8[2][7]

100 59.4[2][7]

Q2: At what temperature does barium chloride dihydrate lose its water of crystallization?

A2: Barium chloride dihydrate undergoes a two-step dehydration process upon heating. It

begins to lose one water molecule above 55°C to form the monohydrate (BaCl₂·H₂O) and

becomes completely anhydrous (BaCl₂) at temperatures above 121°C.[2][3][4] Some sources

indicate the loss of crystal water starts at 113°C to form the anhydrous powder.[6]

Q3: How does temperature affect the reaction of barium chloride with sulfate ions?

A3: The reaction between barium chloride and sulfate ions to form insoluble barium sulfate

(BaSO₄) is not significantly affected by temperature in terms of the reaction's occurrence.[2]

However, the solubility of barium sulfate is very low and does not change appreciably with

temperature. This precipitation reaction is a common method for sulfate ion determination.[8]

Q4: Can I use a barium chloride solution that has been heated and then cooled?
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A4: Yes, provided that no precipitation occurred upon cooling. If the solution was saturated at a

higher temperature, cooling it may lead to the formation of a supersaturated solution, and

eventually, precipitation of excess barium chloride dihydrate. If the solution remains clear, it

can be used.

Q5: What are the safety precautions I should take when heating barium chloride dihydrate?

A5: Barium chloride and its solutions are toxic if ingested or inhaled.[9][10] When heating,

ensure adequate ventilation to avoid inhaling any potential fumes. Always wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9] In

case of contact with skin, wash the area thoroughly.

Experimental Protocols
Determination of Barium Chloride Dihydrate Solubility at
a Specific Temperature
Objective: To determine the mass of barium chloride dihydrate that dissolves in a specific

volume of water at a constant temperature.

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Deionized water

A constant-temperature water bath or heating mantle with a temperature controller

A beaker or flask

A magnetic stirrer and stir bar

A calibrated thermometer

A filtration apparatus (e.g., Buchner funnel and filter paper)

An analytical balance
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Procedure:

Set the water bath or heating mantle to the desired temperature and allow it to equilibrate.

Measure a known volume of deionized water (e.g., 100 mL) into the beaker or flask.

Place the beaker in the constant-temperature apparatus and add the magnetic stir bar.

Begin stirring the water and monitor the temperature with the thermometer until it stabilizes

at the desired value.

Gradually add a known mass of barium chloride dihydrate to the water while continuing to

stir.

Continue adding the salt until a small amount of undissolved solid remains, indicating that

the solution is saturated.

Allow the solution to stir at the constant temperature for an extended period (e.g., 30-60

minutes) to ensure equilibrium is reached.

Once equilibrium is established, carefully decant or filter the saturated solution to separate it

from the undissolved solid.

Weigh a clean, dry evaporating dish.

Transfer a known volume of the clear, saturated solution to the evaporating dish and weigh it.

Gently heat the evaporating dish to evaporate the water completely, leaving behind the

anhydrous barium chloride.

Allow the dish to cool in a desiccator and then weigh it again.

Calculate the mass of dissolved barium chloride dihydrate per 100 mL of water.
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Caption: Thermal dehydration of barium chloride dihydrate.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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